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Compound of Interest

Compound Name: GPR139 agonist-2

Cat. No.: B15136043

Essential Safety and Handling Guide for GPR139
Agonist-2

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
GPR139 agonist-2. Adherence to these procedures is essential for ensuring laboratory safety
and minimizing risk to personnel and the environment.

Compound Information

Identifier Value

Product Name GPR139 agonist-2

CAS Number 2983118-29-0[1][2][31[4]

Intended Use For research use only.

Storage Store the container tightly closed in a dry, cool,

and well-ventilated place.[1]

Hazard Identification and Personal Protective
Equipment (PPE)
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GPR139 agonist-2 is a potent research compound. While a specific, comprehensive hazard

profile is not publicly available, it should be handled with care, assuming it may be hazardous.

The primary routes of exposure are inhalation, skin contact, and eye contact.[1][5][6]

A thorough risk assessment should be conducted before handling this compound to determine

the appropriate level of personal protective equipment.[7][8] The following table summarizes

recommended PPE for various laboratory activities.

Activity

Recommended PPE

Rationale

Weighing and Dispensing

(Powders)

- Full-face powered air-
purifying respirator (PAPR) or
a fit-tested N95/N100
respirator.[9] - Disposable,
solid-front lab coat with tight-
fitting cuffs. - Double-gloving
(e.g., nitrile gloves).[8][10] -
Safety glasses or goggles (if

not using a full-face respirator).

[1]9]

High risk of aerosolization and
inhalation of potent powders.
Full respiratory protection is
essential. Double-gloving
provides an extra barrier

against contamination.[7]

Solution Preparation

- Chemical fume hood or other
ventilated enclosure. - Lab
coat. - Safety glasses with side
shields or chemical splash
goggles.[1] - Single pair of
chemical-resistant gloves (e.g.,

nitrile).

Reduced risk of aerosolization
compared to handling
powders, but potential for
splashes and spills exists.
Engineering controls like a
fume hood are the primary

means of protection.[7]

In Vitro / In Vivo Dosing

- Lab coat. - Safety glasses. -
Appropriate gloves for the

solvent and compound.

Focus on preventing skin
contact and eye exposure. The
specific procedure will dictate
the level of containment
needed.[7]

Note: Always inspect gloves prior to use and wash hands thoroughly before and after handling

the compound.[1][10]
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First Aid Measures

In case of exposure, follow these first aid measures immediately:

Exposure Route First Aid Procedure

If breathed in, move person into fresh air. If not
After Inhalation breathing, give artificial respiration. Consult a

physician.

Take off contaminated clothing immediately.
In case of Skin Contact Wash off with soap and plenty of water. Consult

a doctor.[1]

Rinse with pure water for at least 15 minutes.
In case of Eye Contact
Consult a doctor.[1]

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an

If Swallowed ) )
unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Spills and Accidental Release

In the event of a spill, take the following steps:

» Evacuate personnel to safe areas.

o Wear appropriate personal protective equipment, including a respirator if dust is generated.
e Avoid dust formation and breathing vapors, mist, or gas.[1]

o Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[1]
o Collect the spillage using spark-proof tools and explosion-proof equipment.

o Keep the spilled chemical in suitable, closed containers for disposal.[1]

Disposal Plan
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All waste containing GPR139 agonist-2 must be treated as hazardous waste.

Waste Type Disposal Procedure

- Do not dispose of down the drain or in regular
) trash.[7] - Collect in a clearly labeled, sealed
Unused/Expired Compound ) ) N
container. - Dispose of through a certified

hazardous waste vendor.[7]

- Collect in a designated, puncture-resistant,
Contaminated Labware (e.g., vials, pipette tips) and sealed container.[7] - Label as "Hazardous

Waste" with the name of the compound.

- Doff PPE carefully to avoid self-contamination.
Contaminated PPE (e.g., gloves, lab coat) [7] - Place in a sealed bag or container labeled

as hazardous waste.

- Collect in a sealed, labeled container.[7] - Do
Aqueous Waste not mix with other waste streams unless

compatibility is confirmed.

GPR139 Receptor Signhaling Pathway

GPR139 is a G protein-coupled receptor (GPCR) primarily expressed in the central nervous
system.[11][12] It is considered an orphan receptor, though some endogenous agonists have
been proposed.[11][12] GPR139 has been reported to activate several G protein pathways,
with the Gqg/11 pathway being the primary one.[11][12][13] Activation of GPR139 can influence
neuronal activity and may have a role in modulating the effects of other neurotransmitter
systems, such as the opioid system.[13][14]
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GPR139 Signaling Pathway
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GPR139 receptor activation and downstream signaling cascade.

Experimental Workflow for Handling GPR139
Agonist-2

The following diagram outlines a standard workflow for handling a potent compound like

GPR139 agonist-2 in a laboratory setting.
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GPR139 Agonist-2 Handling Workflow

1. Conduct Risk Assessment

i

2. Prepare Workspace
(Fume Hood, Spill Kit)

i

3. Don Appropriate PPE

i

4. Weigh Compound
(in ventilated enclosure)

5. Prepare Solution

6. Perform Experiment

7. Decontaminate Workspace
and Equipment

8. Dispose of Waste
(as hazardous)

9. Doff PPE

Click to download full resolution via product page

Step-by-step workflow for the safe handling of GPR139 agonist-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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